4-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)-N-(2,4-difluorophenyl)benzenesulfonamide

• IUPAC Name: 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-N-(2,4-difluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C18H10ClF5N2O3S/c19-14-7-10(18(22,23)24)9-25-17(14)29-12-2-4-13(5-3-12)30(27,28)26-16-6-1-11(20)8-15(16)21/h1-9,26H
• InChI Key: TZJBIWCMGPESQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl)S(=O)(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H10ClF5N2O3S
• Molecular Weight: 464.8 g/mol
• CAS No.: 338775-42-1

Description

4-(3-chloro-5-(trifluoromethyl)pyridin-2-yloxy)-N-(2,4-difluorophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H10ClF5N2O3S and its molecular weight is 464.79. The purity is usually 95%.
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Scientific Research Applications

Photophysical and Photochemical Properties

Research has explored the synthesis and characterization of compounds with benzenesulfonamide derivatives, including their photophysical and photochemical properties. These studies focus on zinc(II) phthalocyanines substituted with benzenesulfonamide units, highlighting their potential applications in photocatalytic processes and photodynamic therapy due to their favorable fluorescence, singlet oxygen production, and photostability. Such compounds demonstrate photosensitizing abilities suitable for these applications, indicating their significance in scientific research related to light-induced processes (Öncül, Öztürk, & Pişkin, 2021; Öncül, Öztürk, & Pişkin, 2022).

Antimicrobial Potential

The antimicrobial potential of pyrazolo[3,4-b]pyridine scaffolds bearing benzenesulfonamide and trifluoromethyl moieties has been investigated. A library of substituted pyrazolo[3,4-b]pyridines was synthesized and screened for antibacterial and antifungal activities. These studies are pivotal in the search for new antimicrobial agents, contributing valuable insights into the structural requirements for antimicrobial efficacy (Chandak et al., 2013).

Synthesis of Intermediates

The compound and its derivatives have been utilized in the synthesis of various intermediates for further chemical development. For instance, research into the synthesis of novel azetidin-2-ones involving benzenesulfonamide groups has been conducted. These compounds have shown potent antifungal activity, indicating their potential as intermediates for developing new antifungal agents (Gupta & Halve, 2015). Additionally, the synthesis of 2-chloro-3-(2',2',2'-trifluoroethoxy)-pyridine, a key intermediate for the synthesis of certain herbicides, showcases the compound's relevance in agricultural chemical research (Hang-dong, 2010).